Cas no 2228319-62-6 (3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2228319-62-6
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6448475
• PubChem ID: 165617907
• Update Time: 2025-10-29

3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol
• 2228319-62-6
• EN300-1815363

• Inchi： 1S/C13H21NO3/c1-4-17-11-6-5-10(7-12(11)16-3)13(2,8-14)9-15/h5-7,15H,4,8-9,14H2,1-3H3
• InChI Key： KKEGTEKEGZGXCF-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol

Introduction to 3-Amino-2-(4-Ethoxy-3-Methoxyphenyl)-2-Methylpropan-1-Ol (CAS No. 2228319-62-6)

The compound 3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol, identified by the CAS number 2228319-62-6, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, hydroxyl group, and a substituted phenyl ring with ethoxy and methoxy substituents. These features make it a versatile compound with applications in drug design, material science, and synthetic chemistry.

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired stereochemistry and functional group placement. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug development. The presence of the amino and hydroxyl groups provides opportunities for further functionalization, allowing researchers to explore its potential as a building block in medicinal chemistry.

One of the most promising areas of research involving this compound is its role in pharmacology. Studies have shown that the amino group can act as a hydrogen bond donor, enhancing its bioavailability when incorporated into drug molecules. Additionally, the substituted phenyl ring contributes to the compound's aromaticity and electronic properties, which are essential for interactions with biological targets such as enzymes and receptors.

Recent studies have also highlighted the importance of this compound in the development of bioactive molecules. For instance, researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. The ethoxy and methoxy substituents on the phenyl ring are known to enhance lipophilicity, which can improve the compound's ability to cross biological membranes and reach intracellular targets.

In terms of material science, this compound has shown potential as a precursor for advanced materials such as polymers and nanoparticles. Its hydroxyl group can participate in polymerization reactions, while the amino group can serve as a site for cross-linking. These properties make it a valuable candidate for developing materials with tailored mechanical and chemical properties.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its use in industrial applications does not pose risks to ecosystems. Preliminary findings suggest that under controlled conditions, the compound undergoes efficient biodegradation without releasing harmful byproducts.

In conclusion, 3-amino-2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 2228319-62-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, material science, and synthetic chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern scientific research.